Cas no 1021074-73-6 (2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide)

• Product Name: 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide
• CAS No: 1021074-73-6
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6225749
• PubChem ID: 42111340
• Update Time: 2025-05-20

2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide
• 2-[(4-chlorophenyl)methyl-pyridin-3-ylsulfonylamino]-N-phenylacetamide
• 1021074-73-6
• VU0636297-1
• AKOS016399700
• 2-(N-(4-chlorobenzyl)pyridine-3-sulfonamido)-N-phenylacetamide
• F5120-0006

• Inchi： 1S/C20H18ClN3O3S/c21-17-10-8-16(9-11-17)14-24(28(26,27)19-7-4-12-22-13-19)15-20(25)23-18-5-2-1-3-6-18/h1-13H,14-15H2,(H,23,25)
• InChI Key： SUEBQHBMXKIGOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(NC1C=CC=CC=1)=O)S(C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide

Compound CAS No. 1021074-73-6: 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide

The compound with CAS No. 1021074-73-6, known as 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring, a sulfonamide group, and a phenylacetamide moiety. The presence of these functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antiviral agents. The sulfonamido group in this compound plays a crucial role in enhancing its bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the pyridine ring introduces aromaticity and electron-withdrawing effects, which can influence the molecule's interaction with biological targets.

The synthesis of 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide involves a multi-step process that combines nucleophilic substitution and coupling reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for advanced chemical studies. The use of chlorophenyl groups in the molecule also contributes to its lipophilicity, which is essential for crossing biological membranes.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling molecules. Furthermore, its phenylacetamide moiety has been associated with improved solubility and reduced toxicity, making it a safer option for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies reveal that the pyridine ring interacts favorably with hydrophobic pockets in target proteins, while the sulfonamide group forms hydrogen bonds with critical residues. These interactions suggest that the compound could serve as a lead molecule for developing novel therapeutics.

The development of 2-{N-[(4-chlorophenyl)methyl]pyridine-3-sulfonamido}-N-phenylacetamide represents a significant milestone in medicinal chemistry. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for drug discovery. As research continues, this compound has the potential to pave the way for innovative treatments in various therapeutic areas.